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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-5-

methoxybenzaldehyde

Cat. No.: B188480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde, a key aromatic aldehyde with applications in organic synthesis and as

a building block for more complex molecules. This document details its chemical identity,

physicochemical properties, and a representative experimental protocol for its synthesis.

Chemical Identity
The nomenclature and various identifiers for this compound are crucial for accurate

documentation and procurement.

IUPAC Name: 3-bromo-2-hydroxy-5-methoxybenzaldehyde[1]

Synonyms:

3-Bromo-5-methoxysalicylaldehyde

Benzaldehyde, 3-bromo-2-hydroxy-5-methoxy-[2]

3-Bromo-2-hydroxy-5-methoxybenzenecarbaldehyde[2]

CAS Number: 50343-02-7
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Physicochemical Properties
A summary of the key quantitative data for 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₇BrO₃ [1]

Molecular Weight 231.04 g/mol [1]

Melting Point 108-110 °C [3]

Appearance Light yellow to yellow solid [3]

Storage Temperature 2-8°C, stored under nitrogen [3]

Synthesis of 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde
The synthesis of 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is commonly achieved

through the bromination of 2-hydroxy-5-methoxybenzaldehyde. The following is a

representative experimental protocol.

Experimental Protocol: Bromination of 2-hydroxy-5-
methoxybenzaldehyde
Materials:

2-hydroxy-5-methoxybenzaldehyde

Sodium acetate anhydrous

Bromine

Glacial acetic acid

Dichloromethane
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Water

Procedure:

To a solution of 2-hydroxy-5-methoxybenzaldehyde (20.0 g, 131 mmol) in glacial acetic acid

(600 mL), add sodium acetate anhydrous (17.1 g, 209 mmol).[4]

To this mixture, add bromine (8.69 mL, 169 mmol).[4]

Stir the resulting mixture at room temperature for 1 hour.[4]

Concentrate the reaction mixture under reduced pressure.[4]

Dissolve the residue in dichloromethane (1 L).[4]

Wash the organic layer with water.

Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced

pressure to yield the crude product.

The crude product can be further purified by recrystallization from a suitable solvent such as

ethanol.
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A flowchart illustrating the synthetic pathway for 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde.

Biological Activity and Applications
While 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is a valuable synthetic intermediate, its

specific biological activities are not extensively documented in publicly available literature.

However, structurally related brominated phenolic compounds have been noted for their

potential antioxidant and enzyme inhibition properties. For instance, some brominated

compounds engage in free radical reactions and can influence various cellular processes.[5]

This compound serves as a precursor in the synthesis of more complex molecules that may

have therapeutic applications. For example, it has been used in the synthesis of benzofuran

derivatives investigated as potential enzyme inhibitors. Its structural features, including the

hydroxyl and aldehyde groups, make it a versatile scaffold for the development of novel
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compounds in drug discovery programs. The presence of the bromine atom also provides a

handle for further chemical modifications through cross-coupling reactions.

Logical Relationships in Synthetic Utility
The utility of 3-Bromo-2-hydroxy-5-methoxybenzaldehyde in drug development and organic

synthesis stems from the reactivity of its functional groups. The logical relationship between its

structure and its application as a synthetic intermediate is outlined in the diagram below.

3-Bromo-2-hydroxy-5-methoxybenzaldehyde

Key Functional Groups

Potential Chemical Transformations

Applications in Synthesis

Core Structure

Aldehyde (-CHO) Hydroxyl (-OH) Bromine (-Br) Methoxy (-OCH3)
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(e.g., Schiff Base Formation) Etherification / Esterification Cross-Coupling Reactions

(e.g., Suzuki, Heck) Demethylation
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(e.g., Benzofurans)

Building Block for
Complex Molecules

Scaffold for
Drug Discovery
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Logical relationships of functional groups and their synthetic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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